3-(difluoromethoxy)-4,5-dimethoxybenzoic acid
Overview
Description
3-(Difluoromethoxy)-4,5-dimethoxybenzoic acid (3-DFA) is a compound that has been studied extensively in the scientific community due to its unique properties and potential applications. 3-DFA is a derivative of benzoic acid, which is a common organic compound found in nature. 3-DFA is a versatile compound, as it can be used in a variety of different applications, including drug synthesis, material science, and biochemistry.
Scientific Research Applications
3-(difluoromethoxy)-4,5-dimethoxybenzoic acid has been used in a variety of different scientific research applications, including drug synthesis, material science, and biochemistry. In drug synthesis, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid has been used to synthesize a variety of different drugs, such as antifungal agents, anti-inflammatory agents, and antibiotics. In material science, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid has been used to synthesize a variety of different materials, such as polymers, nanomaterials, and coatings. In biochemistry, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid has been used to study a variety of different biochemical processes, such as enzyme inhibition and protein-protein interactions.
Mechanism of Action
The mechanism of action of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid is not fully understood, but it is believed to involve a variety of different biochemical processes. It is believed that 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid can inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid is believed to interact with proteins, such as receptors and ion channels, which can affect the activity of cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid are not fully understood, but it is believed to have a variety of different effects. For example, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid has been shown to inhibit the activity of certain enzymes and interact with certain proteins, which can affect the activity of cells. Additionally, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid has been shown to have anti-inflammatory, antifungal, and antibacterial properties.
Advantages and Limitations for Lab Experiments
The use of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid is that it is relatively easy to synthesize. Additionally, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid is relatively stable, which makes it ideal for use in laboratory experiments. However, one of the main limitations of using 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid is that it can be toxic to certain cells and organisms, which means that it must be used with caution.
Future Directions
The use of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid in scientific research is an area of active research and there are a number of possible future directions. One possible future direction is to further study the biochemical and physiological effects of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid, as well as its potential therapeutic applications. Additionally, further research could be conducted to improve the synthesis method of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid, as well as to develop more cost-effective methods of synthesis. Finally, further research could be conducted to explore the potential applications of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid in material science and biochemistry.
Synthesis Methods
3-(difluoromethoxy)-4,5-dimethoxybenzoic acid can be synthesized from benzoic acid and a variety of different reagents, such as difluoromethoxy-chloride, dimethoxy-bromide, and dimethoxy-iodide. The most common method of synthesis involves the reaction of benzoic acid with difluoromethoxy-chloride in the presence of anhydrous aluminum chloride. This reaction produces 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid in an efficient and cost-effective manner.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid involves the introduction of a difluoromethoxy group onto a 4,5-dimethoxybenzoic acid molecule.", "Starting Materials": [ "4,5-dimethoxybenzoic acid", "difluoromethoxychloromethane", "potassium carbonate", "dimethylformamide", "acetic anhydride", "sodium hydroxide", "water" ], "Reaction": [ "4,5-dimethoxybenzoic acid is reacted with difluoromethoxychloromethane in the presence of potassium carbonate and dimethylformamide to form 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid chloride.", "The resulting chloride is then treated with acetic anhydride and sodium hydroxide to form the final product, 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid." ] } | |
CAS RN |
1961258-96-7 |
Molecular Formula |
C10H10F2O5 |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
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